Cas no 2138163-90-1 (1-(dimethyl-1H-1,2,4-triazol-5-yl)methyl-3-methyl-1H-pyrazol-4-amine)

• Product Name: 1-(dimethyl-1H-1,2,4-triazol-5-yl)methyl-3-methyl-1H-pyrazol-4-amine
• CAS No: 2138163-90-1
• MF: C₉H₁₄N₆
• MW: 206.247660160065
• CID: 6172080
• PubChem ID: 165483388
• Update Time: 2025-07-17

1-(dimethyl-1H-1,2,4-triazol-5-yl)methyl-3-methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(dimethyl-1H-1,2,4-triazol-5-yl)methyl-3-methyl-1H-pyrazol-4-amine
• EN300-1109473
• 1-[(dimethyl-1H-1,2,4-triazol-5-yl)methyl]-3-methyl-1H-pyrazol-4-amine
• 2138163-90-1

• Inchi： 1S/C9H14N6/c1-6-8(10)4-15(12-6)5-9-11-7(2)13-14(9)3/h4H,5,10H2,1-3H3
• InChI Key： IFDHDYHNZJPCLF-UHFFFAOYSA-N
• SMILES： N1(C=C(C(C)=N1)N)CC1=NC(C)=NN1C

Computed Properties

• Exact Mass: 206.12799447g/mol
• Monoisotopic Mass: 206.12799447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 74.6Ų

Additional information on 1-(dimethyl-1H-1,2,4-triazol-5-yl)methyl-3-methyl-1H-pyrazol-4-amine

Comprehensive Overview of 1-(dimethyl-1H-1,2,4-triazol-5-yl)methyl-3-methyl-1H-pyrazol-4-amine (CAS No. 2138163-90-1)

The compound 1-(dimethyl-1H-1,2,4-triazol-5-yl)methyl-3-methyl-1H-pyrazol-4-amine (CAS No. 2138163-90-1) is a specialized heterocyclic organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and agrochemical research. This compound belongs to the class of triazole and pyrazole derivatives, which are widely recognized for their biological activity and versatility in drug discovery. The presence of both dimethyl-1H-1,2,4-triazole and methyl-1H-pyrazol-4-amine moieties in its structure makes it a promising candidate for further investigation in medicinal chemistry.

In the context of current research trends, 1-(dimethyl-1H-1,2,4-triazol-5-yl)methyl-3-methyl-1H-pyrazol-4-amine is often discussed alongside topics such as targeted drug delivery, enzyme inhibition, and small molecule therapeutics. Researchers are particularly interested in its potential role as a kinase inhibitor or receptor modulator, given the structural similarities it shares with other bioactive compounds in these categories. The compound's CAS No. 2138163-90-1 is frequently searched in scientific databases, reflecting its growing relevance in academic and industrial settings.

The synthesis of 1-(dimethyl-1H-1,2,4-triazol-5-yl)methyl-3-methyl-1H-pyrazol-4-amine typically involves multi-step organic reactions, including cyclization, alkylation, and amination processes. These methods are well-documented in peer-reviewed literature, with a focus on optimizing yield and purity for research purposes. The compound's molecular weight, solubility, and stability under various conditions are also critical parameters that researchers evaluate when considering its applications.

From a commercial perspective, CAS No. 2138163-90-1 is often listed in catalogs of fine chemicals and research reagents. Suppliers emphasize its high purity (often ≥95% by HPLC) and provide detailed spectroscopic data (e.g., NMR, MS) to support its characterization. The compound's storage conditions, typically recommended at -20°C in a dry environment, are another aspect of interest to potential buyers.

In terms of safety and handling, while 1-(dimethyl-1H-1,2,4-triazol-5-yl)methyl-3-methyl-1H-pyrazol-4-amine is not classified as hazardous under standard regulations, researchers are advised to follow general laboratory safety protocols. This includes the use of personal protective equipment (PPE) such as gloves and goggles when handling the compound in powder or solution form.

The future prospects for CAS No. 2138163-90-1 appear promising, particularly in the context of precision medicine and structure-activity relationship (SAR) studies. Its structural features make it a valuable scaffold for designing novel analogs with potentially improved pharmacological properties. As research in heterocyclic chemistry continues to advance, this compound is likely to remain a subject of interest for both academic and industrial researchers.

For those seeking additional information about 1-(dimethyl-1H-1,2,4-triazol-5-yl)methyl-3-methyl-1H-pyrazol-4-amine, reputable sources include peer-reviewed journals specializing in medicinal chemistry and organic synthesis, as well as patent databases that may disclose its potential applications. The compound's CAS registry number (2138163-90-1) serves as a unique identifier for retrieving precise information across scientific literature and chemical databases.